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Compound of Interest

Compound Name: m-Hydroxybenzoylecgonine

Cat. No.: B1666289 Get Quote

The proper disposal of m-Hydroxybenzoylecgonine, a metabolite of cocaine, is governed by

stringent regulations due to its classification as a controlled substance. Laboratories and

research facilities must adhere to specific procedures to ensure safety, compliance with the

law, and environmental protection. This guide provides essential safety and logistical

information for the proper disposal of m-Hydroxybenzoylecgonine.

Regulatory Framework
m-Hydroxybenzoylecgonine is a controlled substance regulated by the U.S. Drug

Enforcement Administration (DEA). As such, all disposal procedures must comply with DEA

regulations, in addition to federal, state, and local laws. The primary requirement for the

disposal of controlled substances is that they be rendered "non-retrievable".[1] This means that

the substance cannot be transformed to a physical or chemical state or transformed into a

controlled substance.

Disposal Procedure for m-Hydroxybenzoylecgonine
The recommended method for the disposal of m-Hydroxybenzoylecgonine in a laboratory

setting is through chemical incineration. This procedure should only be carried out by personnel

trained in handling hazardous materials and in accordance with institutional and regulatory

guidelines.

Step-by-Step Disposal Protocol:
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Consult Institutional Guidelines: Before proceeding, review your institution's specific

protocols for the disposal of controlled substances and hazardous chemical waste.

Prepare for Disposal: The primary method of disposal involves dissolving or mixing the

compound with a combustible solvent. This should be done in a well-ventilated area,

preferably within a chemical fume hood, while wearing appropriate personal protective

equipment (PPE), including safety goggles, gloves, and a lab coat.

Chemical Incineration: The mixture should then be burned in a chemical incinerator that is

equipped with an afterburner and a scrubber to neutralize harmful combustion byproducts.

Record Keeping: Meticulous records must be maintained detailing the ultimate disposition of

the material. This documentation is a critical component of compliance with DEA regulations.

Security: Appropriate security measures must be in place to prevent diversion of the

substance at all stages of its lifecycle, from acquisition to disposal.

It is imperative to note that disposal of controlled substances into drains, regular trash, or

medical waste containers is strictly prohibited.[2]

Chemical and Physical Properties
The following table summarizes key data for m-Hydroxybenzoylecgonine.

Property Value

Molecular Formula C16H19NO5

Molecular Weight 305.33 (anhydrous)

Melting Point 243-245°C

Appearance White hygroscopic solid

Solubility Soluble in water (>100 mg/ml)

Storage Store desiccated at -20°C

Source: Sigma-Aldrich Datasheet
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Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of m-Hydroxybenzoylecgonine.
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Start: m-Hydroxybenzoylecgonine for Disposal

Is this a controlled substance?

Yes, DEA regulated

Yes

No

No

Consult Institutional & DEA Regulations

Prepare for Disposal:
- Wear appropriate PPE

- Work in a ventilated area

Dissolve or mix with a combustible solvent

Burn in a chemical incinerator with afterburner and scrubber

Maintain detailed records of disposal

End: Compliant Disposal

Follow standard chemical waste disposal procedures

Click to download full resolution via product page

Caption: Disposal workflow for m-Hydroxybenzoylecgonine.
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Safety Precautions
Given that the pharmacology of m-Hydroxybenzoylecgonine is not fully characterized, it is

crucial to exercise due care during its handling and disposal. Always avoid skin contact,

ingestion, and inhalation of the compound.

For further information, always refer to the material's Safety Data Sheet (SDS) and your

institution's environmental health and safety office.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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